![molecular formula C14H22N4O3S B2495185 N-(3-hydroxypropyl)-2-((4-methyl-6-morpholinopyrimidin-2-yl)thio)acetamide CAS No. 393518-13-3](/img/structure/B2495185.png)
N-(3-hydroxypropyl)-2-((4-methyl-6-morpholinopyrimidin-2-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-hydroxypropyl)-2-((4-methyl-6-morpholinopyrimidin-2-yl)thio)acetamide is a chemical compound that has been extensively studied for its potential therapeutic applications. It is commonly referred to as HPMCAS and is used in various drug formulations as a solubilizer, stabilizer, and matrix former. HPMCAS has unique physicochemical properties that make it an ideal candidate for drug delivery systems, especially for poorly soluble drugs.
Mechanism of Action
The mechanism of action of HPMCAS is not well understood. However, it is believed that HPMCAS forms a complex with the drug molecule, which enhances the solubility and bioavailability of the drug. HPMCAS also acts as a stabilizer, preventing the drug from undergoing degradation.
Biochemical and physiological effects:
HPMCAS is generally considered safe for use in drug formulations. It is not metabolized in the body and is excreted unchanged. HPMCAS has no significant effect on the biochemical and physiological parameters of the body.
Advantages and Limitations for Lab Experiments
HPMCAS has several advantages for use in lab experiments. It is a versatile compound that can be used in various drug formulations. HPMCAS is also stable under different pH conditions, making it suitable for use in different drug delivery systems. However, HPMCAS has limitations in terms of its solubility and compatibility with certain drugs. It is also difficult to obtain high purity HPMCAS, which can affect the reproducibility of experimental results.
Future Directions
There are several future directions for research on HPMCAS. One area of focus is the development of new drug delivery systems using HPMCAS. Researchers are also investigating the use of HPMCAS in the formulation of poorly soluble drugs for the treatment of various diseases. Another area of interest is the study of the physicochemical properties of HPMCAS and its interaction with drug molecules. Overall, HPMCAS has great potential for use in drug delivery systems and is an area of active research.
Synthesis Methods
HPMCAS is synthesized by reacting 2-mercapto-4-methyl-6-morpholinopyrimidine with 3-chloro-2-hydroxypropylamine in the presence of a base such as sodium hydroxide. The resulting product is then acetylated to obtain HPMCAS. The synthesis of HPMCAS is a complex process and requires careful control of reaction conditions to obtain a high yield and purity.
Scientific Research Applications
HPMCAS has been extensively studied for its potential application in drug delivery systems. It is used in various drug formulations to enhance the solubility, stability, and bioavailability of poorly soluble drugs. HPMCAS has been shown to improve the dissolution rate of poorly soluble drugs such as fenofibrate, ibuprofen, and itraconazole. It is also used as a matrix former in oral controlled-release formulations.
properties
IUPAC Name |
N-(3-hydroxypropyl)-2-(4-methyl-6-morpholin-4-ylpyrimidin-2-yl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N4O3S/c1-11-9-12(18-4-7-21-8-5-18)17-14(16-11)22-10-13(20)15-3-2-6-19/h9,19H,2-8,10H2,1H3,(H,15,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHKBZXZDPVLCNI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)SCC(=O)NCCCO)N2CCOCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.42 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.